Cas no 918485-01-5 (1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(sulfomethyl)-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(sulfomethyl)-
• CAS No: 918485-01-5
• MF: C₉H₉N₃O₅S
• MW: 271.249860525131
• CID: 774808
• PubChem ID: 57642781
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(sulfomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-acetic acid, 3-(sulfomethyl)-
• 2-[3-(sulfomethyl)pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• DTXSID20727404
• SCHEMBL1639585
• 918485-01-5
• [3-(Sulfomethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• Inchi： 1S/C9H9N3O5S/c13-8(14)4-12-9-6(2-1-3-10-9)7(11-12)5-18(15,16)17/h1-3H,4-5H2,(H,13,14)(H,15,16,17)
• InChI Key： JTTRXAXQOSOHEW-UHFFFAOYSA-N
• SMILES： S(CC1C2=CC=CN=C2N(CC(=O)O)N=1)(=O)(=O)O

Computed Properties

• Exact Mass: 271.02629157g/mol
• Monoisotopic Mass: 271.02629157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 131Ų